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Compound of Interest

Compound Name: 2-Butene-1,4-diol

Cat. No.: B7806548 Get Quote

Essential Safety and Handling Guide for 2-
Butene-1,4-diol
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Butene-1,4-diol, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is vital for ensuring laboratory safety and operational integrity.

Personal Protective Equipment (PPE)
When handling 2-Butene-1,4-diol, it is imperative to use appropriate personal protective

equipment to prevent exposure. This compound is harmful if swallowed, causes skin and eye

irritation, and may cause respiratory irritation.[1][2]

Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH

(US) standards.[1]

A face shield may also be necessary for additional protection against splashes.[3]

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory. Nitrile rubber gloves are a suitable option,

with specific breakthrough times depending on the glove thickness.[3] Always inspect gloves
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for integrity before use and employ proper removal techniques to avoid skin contact.[3]

Protective Clothing: Wear fire/flame resistant and impervious clothing to protect the skin.[1] A

lab coat or apron should be worn. For larger scale operations, more comprehensive

chemical-resistant clothing may be required.

Respiratory Protection:

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize

inhalation of vapors.[1][4]

If exposure limits are exceeded or if irritation is experienced, a full-face respirator with an

appropriate cartridge (e.g., ABEK (EN 14387)) should be used.[3]

Glove Compatibility Data
The selection of appropriate gloves is critical. The following table summarizes the available

quantitative data for nitrile gloves and provides general recommendations for other materials

based on their typical resistance to alcohols. On-site testing is recommended to determine the

actual breakthrough times for your specific operational conditions.[5]
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Glove Material
Minimum Layer
Thickness

Breakthrough Time Recommendation

Nitrile Rubber (Full

Contact)
0.4 mm > 480 minutes Recommended[3]

Nitrile Rubber (Splash

Contact)
0.2 mm > 30 minutes

Suitable for splash

protection[3]

Neoprene Not specified Not specified

Generally good

resistance to alcohols.

[6]

Butyl Rubber Not specified Not specified

Good resistance to a

wide variety of

chemicals, including

alcohols.[6]

Viton® Not specified Not specified

Excellent resistance to

a broad range of

chemicals, but may be

less flexible.

Note: Increased temperatures and stretching of the glove material can significantly reduce

breakthrough times.[7]

Operational and Disposal Plans
Safe Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[8] Read the Safety Data Sheet (SDS) thoroughly.

Ventilation: Always handle 2-Butene-1,4-diol in a well-ventilated area, such as a chemical

fume hood, to avoid inhaling vapors.[1][9]

Personal Protective Equipment: Don the appropriate PPE as detailed above.
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Dispensing: When dispensing, avoid splashing or creating aerosols. Use appropriate tools

and techniques to handle the liquid.

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or

meals.[3][7] Do not eat, drink, or smoke in the work area.[3]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3][4]

Store locked up.[1]

Disposal Plan:

Chemical Waste: Dispose of 2-Butene-1,4-diol as hazardous waste.[7] Do not empty into

drains.[7] All disposals must be in accordance with local, regional, and national regulations.

[1]

Contaminated PPE: Contaminated gloves, clothing, and other disposable materials should

be collected in a suitable, closed container for disposal as hazardous waste.[3]

Contaminated clothing should be washed before reuse.[1]

Empty Containers: Completely emptied packages can be recycled, but must be handled in

the same way as the substance itself if contaminated.[7]

Experimental Workflow for Safe Handling
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Caption: Safe handling workflow for 2-Butene-1,4-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7806548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

